![molecular formula C17H18BNO5 B560043 butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate](/img/structure/B560043.png)
butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate
Overview
Description
AN3199 is a selective inhibitor of phosphodiesterase 4 (PDE4) with an inhibitory concentration (IC50) of 94.5 nanomolar . This compound is primarily used for research purposes, particularly in the study of inflammation-associated diseases such as asthma and chronic obstructive pulmonary disease (COPD) .
Scientific Research Applications
AN3199 has several scientific research applications, including:
Chemistry: AN3199 is used as a tool compound to study the inhibition of phosphodiesterase 4 and its effects on various biochemical pathways.
Biology: In biological research, AN3199 is used to investigate the role of phosphodiesterase 4 in cellular processes and signaling pathways.
Mechanism of Action
Preparation Methods
The synthesis of AN3199 involves several steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically includes the following steps:
Formation of the core structure: This involves the reaction of appropriate starting materials under controlled conditions to form the core structure of AN3199.
Introduction of functional groups: Functional groups are introduced through various chemical reactions, such as nucleophilic substitution or electrophilic addition.
Purification: The final product is purified using techniques such as column chromatography or recrystallization to achieve the desired purity.
Industrial production methods for AN3199 are not well-documented, as it is primarily used for research purposes. the synthesis can be scaled up using standard organic synthesis techniques and equipment.
Chemical Reactions Analysis
AN3199 undergoes several types of chemical reactions, including:
Oxidation: AN3199 can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert AN3199 to its reduced forms.
Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups into the AN3199 molecule.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.
Comparison with Similar Compounds
AN3199 is unique in its high selectivity for phosphodiesterase 4 compared to other similar compounds. Some similar compounds include:
Rolipram: Another selective inhibitor of phosphodiesterase 4, but with different pharmacokinetic properties.
Roflumilast: A phosphodiesterase 4 inhibitor used clinically for the treatment of COPD.
Cilomilast: Another phosphodiesterase 4 inhibitor with potential therapeutic applications.
Compared to these compounds, AN3199 has a higher selectivity for phosphodiesterase 4 and a different pharmacokinetic profile, making it a valuable tool for research purposes .
Properties
IUPAC Name |
butyl 6-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BNO5/c1-2-3-8-22-17(20)12-4-7-16(19-10-12)24-14-5-6-15-13(9-14)11-23-18(15)21/h4-7,9-10,21H,2-3,8,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJXLLSAUQIAPDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(C2=C(CO1)C=C(C=C2)OC3=NC=C(C=C3)C(=O)OCCCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BNO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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